2-Ethylfuran 2-Ethylfuran 2-Ethylfuran is one of the volatile components of bell pepper and certain fish species.
2-Ethylfuran undergoes tetraphenylporphin-photosensitized oxygenation in non-polar aprotic solvents via (4+2)-cycloaddition of singlet oxygen to yield the corresponding monomeric unsaturated secondary ozonide.
2-Ethylfuran, also known as alpha-ethyl-furan or 2-ethyloxole, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Ethylfuran is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-ethylfuran is primarily located in the cytoplasm. 2-Ethylfuran exists in all eukaryotes, ranging from yeast to humans. 2-Ethylfuran is a sweet, burnt, and earthy tasting compound that can be found in a number of food items such as roselle, coffee and coffee products, pulses, and cereals and cereal products. This makes 2-ethylfuran a potential biomarker for the consumption of these food products.
2-ethylfuran is a member of the class of furans that is furan in which the hydrogen atom at position 2 has been replaced by an ethyl group. It has a role as a plant metabolite, a fragrance, a Maillard reaction product and a bacterial metabolite. It is a member of furans and a volatile organic compound. It derives from a furan.
Brand Name: Vulcanchem
CAS No.: 3208-16-0
VCID: VC21093067
InChI: InChI=1S/C6H8O/c1-2-6-4-3-5-7-6/h3-5H,2H2,1H3
SMILES: CCC1=CC=CO1
Molecular Formula: C6H8O
Molecular Weight: 96.13 g/mol

2-Ethylfuran

CAS No.: 3208-16-0

Cat. No.: VC21093067

Molecular Formula: C6H8O

Molecular Weight: 96.13 g/mol

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2-Ethylfuran - 3208-16-0

Specification

Description 2-Ethylfuran is one of the volatile components of bell pepper and certain fish species.
2-Ethylfuran undergoes tetraphenylporphin-photosensitized oxygenation in non-polar aprotic solvents via (4+2)-cycloaddition of singlet oxygen to yield the corresponding monomeric unsaturated secondary ozonide.
2-Ethylfuran, also known as alpha-ethyl-furan or 2-ethyloxole, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Ethylfuran is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-ethylfuran is primarily located in the cytoplasm. 2-Ethylfuran exists in all eukaryotes, ranging from yeast to humans. 2-Ethylfuran is a sweet, burnt, and earthy tasting compound that can be found in a number of food items such as roselle, coffee and coffee products, pulses, and cereals and cereal products. This makes 2-ethylfuran a potential biomarker for the consumption of these food products.
2-ethylfuran is a member of the class of furans that is furan in which the hydrogen atom at position 2 has been replaced by an ethyl group. It has a role as a plant metabolite, a fragrance, a Maillard reaction product and a bacterial metabolite. It is a member of furans and a volatile organic compound. It derives from a furan.
CAS No. 3208-16-0
Molecular Formula C6H8O
Molecular Weight 96.13 g/mol
IUPAC Name 2-ethylfuran
Standard InChI InChI=1S/C6H8O/c1-2-6-4-3-5-7-6/h3-5H,2H2,1H3
Standard InChI Key HLPIHRDZBHXTFJ-UHFFFAOYSA-N
SMILES CCC1=CC=CO1
Canonical SMILES CCC1=CC=CO1
Boiling Point 92.0 °C

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